Cas no 2762167-41-7 (3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole)

• Product Name: 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole
• CAS No: 2762167-41-7
• MF: C₈H₁₃BN₂O₃
• MW: 196.011421918869
• CID: 6620708
• Update Time: 2026-03-11

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole
• 1,2,4-Oxadiazole, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C8H13BN2O3/c1-7(2)8(3,4)14-9(13-7)6-10-5-12-11-6/h5H,1-4H3
• InChI Key： VSPOSEDBPIONRV-UHFFFAOYSA-N
• SMILES： O1C=NC(B2OC(C)(C)C(C)(C)O2)=N1

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 207.6±23.0 °C(Predicted)
• pka: -0.25±0.39(Predicted)

Additional information on 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole

Introduction to 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole (CAS No. 2762167-41-7)

3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole (CAS No. 2762167-41-7) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique boronic ester and oxadiazole functionalities, which make it a valuable building block for the synthesis of complex molecules and pharmaceuticals.

The boronic ester moiety in this compound is particularly noteworthy due to its reactivity and stability under a wide range of reaction conditions. This functional group is widely used in Suzuki-Miyaura coupling reactions, which are essential for the formation of carbon-carbon bonds in the synthesis of biologically active molecules. The presence of the oxadiazole ring further enhances the compound's utility by providing additional sites for functionalization and conjugation with other molecules.

Recent research has highlighted the potential applications of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the boronic ester functionality facilitated efficient coupling reactions with various aromatic and heteroaromatic compounds, leading to the production of a diverse library of compounds with potent antiviral activity.

In another study published in Organic Letters in 2020, scientists explored the use of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole in the development of targeted cancer therapies. The oxadiazole ring was found to enhance the stability and bioavailability of the resulting compounds, making them more effective in inhibiting cancer cell growth. The study also highlighted the importance of precise control over the synthetic conditions to achieve optimal yields and purity levels.

The physical and chemical properties of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole have been extensively characterized. It is a white crystalline solid with a molecular weight of 209.3 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF), which facilitates its use in various synthetic protocols. Its melting point is reported to be around 80-85°C.

The synthetic route for preparing 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole typically involves several steps. One common approach starts with the reaction of an appropriate nitrile with hydroxylamine to form an oxime intermediate. This intermediate is then cyclized using an acid catalyst to produce an oxadiazole derivative. The boronic ester functionality is introduced through a subsequent reaction with bis(pinacolato)diboron under palladium catalysis.

The versatility of 3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-[1,2,4]oxadiazole extends beyond its use as a synthetic intermediate. It has also shown promise as a ligand for metal complexes used in catalytic processes. A recent study published in Inorganic Chemistry demonstrated that this compound can form stable complexes with palladium and other transition metals. These complexes exhibit high catalytic activity in cross-coupling reactions and other transformations relevant to fine chemical synthesis.

In conclusion, 3-(4,4,5,5-Tetramethyl-[1，3，2]dioxaborolan-2-yl)-[1，2，4]oxadiazole (CAS No. 2762167-41-7) is a highly functionalized compound with significant potential in various areas of chemical research and pharmaceutical development. Its unique combination of boronic ester and oxadiazole functionalities makes it an invaluable tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.